Cas no 1340575-28-1 (Methyl 2,5-difluoro-3-sulfamoylbenzoate)

• Product Name: Methyl 2,5-difluoro-3-sulfamoylbenzoate
• CAS No: 1340575-28-1
• MF: C₈H₇F₂NO₄S
• MW: 251.20728802681
• MDL: MFCD18897520
• CID: 5243291
• PubChem ID: 63841009
• Update Time: 2023-08-25

Methyl 2,5-difluoro-3-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2,5-difluoro-3-sulfamoylbenzoate
• Benzoic acid, 3-(aminosulfonyl)-2,5-difluoro-, methyl ester
• Methyl 2,5-difluoro-3-sulfamoylbenzoate

• MDL： MFCD18897520
• Inchi： 1S/C8H7F2NO4S/c1-15-8(12)5-2-4(9)3-6(7(5)10)16(11,13)14/h2-3H,1H3,(H2,11,13,14)
• InChI Key： RDCDUHGNMIDTRY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C(=O)OC)C=1F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 367
• XLogP3: 0.5
• Topological Polar Surface Area: 94.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters